4-[[4-(2,4,6-Trimethylphenoxy)-2-pyrimidinyl]amino]benzonitrile

• CAS RN: 244767-74-6
• Molecular Formula: C20H18N4O
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 4-[[4-(2,4,6-trimethylphenoxy)pyrimidin-2-yl]amino]benzonitrile
• InChI: InChI=1S/C20H18N4O/c1-13-10-14(2)19(15(3)11-13)25-18-8-9-22-20(24-18)23-17-6-4-16(12-21)5-7-17/h4-11H,1-3H3,(H,22,23,24)
• InChI Key: FOAAECKTFHPTHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)OC2=NC(=NC=C2)NC3=CC=C(C=C3)C#N)C

Description

4-[[4-(2,4,6-Trimethylphenoxy)-2-pyrimidinyl]amino]benzonitrile is a useful research compound. Its molecular formula is C20H18N4O and its molecular weight is 330.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of NaH (0.006 mol) in 1,4-dioxane (30 ml), 2,4,6-trimethyl-phenol (0.006 mol) was added. The mixture was stirred for 15 minutes at room temperature, and a clear solution formed. 4-[(4-chloro-2-pyrimidinyl)amino]benzonitrile (0.004 mol) was added, and the reaction mixture was heated to reflux under Argon for 15 hours. The reaction mixture was allowed to cool to room temperature, 0.5 ml of water was added, followed by 4 g of silica gel, and the solvent was evaporated. The residue was purified by flash column chromatography over silica gel (eluent gradient: CH2Cl2:CH3OH 100:0:0 to 97:3). The pure fractions were collected and the solvent was evaporated, yielding 1.18 g (89.4%) of 4-[[4-(2,4,6-trimethylphenoxy)-2-pyrimidinyl]amino]benzonitrile (compound 58).